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Compound of Interest

Compound Name: 1,2,3-Trichloro-5-fluorobenzene

Cat. No.: B1602144

An In-Depth Technical Guide to 1,2,3-Trichloro-5-fluorobenzene (CAS: 3107-21-9):
Properties, Synthesis, and Applications in Research and Development

Introduction and Strategic Overview

1,2,3-Trichloro-5-fluorobenzene is a halogenated aromatic compound characterized by a
benzene ring substituted with three chlorine atoms and one fluorine atom.[1] As a poly-
substituted benzene derivative, it serves as a valuable and versatile building block in synthetic
organic chemistry. For researchers in drug development and materials science, the specific
arrangement of its halogen substituents offers a unique scaffold for creating more complex
molecules. The presence of both chlorine and fluorine atoms allows for differential reactivity,
enabling selective functionalization through various modern synthetic methodologies.[2] This
guide provides a comprehensive technical overview of its properties, a plausible and detailed
synthetic protocol, its potential reactivity, and essential safety guidelines for laboratory
professionals.

Physicochemical and Structural Properties

The fundamental identity and physical characteristics of 1,2,3-Trichloro-5-fluorobenzene are
crucial for its handling, storage, and application in experimental design. The compound typically
presents as a light yellow to yellow solid or semi-solid.[3] It has very poor solubility in water, a
common trait for polychlorinated aromatic hydrocarbons.[4][5] Proper storage requires a dry,
controlled environment, typically between 2-8°C, to ensure its stability.[3][6]
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Table 1: Core Physicochemical Properties

Property Value Source(s)
CAS Number 3107-21-9 [21[31[7]
Molecular Formula CeH2Cl3F [1131[4][7]
Molecular Weight 199.44 g/mol 41071
Light yellow to yellow solid or
Appearance o [3]
semi-solid
Purity Typically 297% [3]

Water Solubility

Insoluble (3.2E-3 g/L at 25°C,

estimated)

[4]

Storage Temperature

2-8°C, sealed in dry conditions

[3](6]

InChl Key
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Figure 3: Potential Reactivity Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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